![molecular formula C19H23NO2 B2804488 N-(2-cyclohexyl-2-hydroxyethyl)-1-naphthamide CAS No. 1351641-53-6](/img/structure/B2804488.png)
N-(2-cyclohexyl-2-hydroxyethyl)-1-naphthamide
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Description
N-(2-cyclohexyl-2-hydroxyethyl)-1-naphthamide (abbreviated as CHANA) is a chemical compound that has been synthesized and studied for its potential applications in scientific research. CHANA belongs to the class of compounds known as naphthamides, which have been found to exhibit various biological activities.
Scientific Research Applications
Synthesis and Chemical Properties
Diastereoisomeric Atropisomers Synthesis : Research has identified stable atropisomers of 2-substituted N,N-diethyl or N,N-diisopropyl 1-naphthamides, which are separable when the 2-substituent is a 1-hydroxyalkyl group. These compounds can be synthesized with moderate to good diastereoselectivity, favoring the syn diastereoisomer, through the addition of aldehydes to ortholithiated N,N-dialkyl 1-naphthamides (Bowles, Clayden, & Tomkinson, 1995).
Characterization of Naphthamide Derivatives : A study synthesized and characterized a range of N-(arylcarbamothioyl)cyclohexanecarboxamide derivatives, including a detailed crystal structure of N-(naphthalen-1-ylcarbamothioyl)cyclohexanecarboxamide. These compounds were analyzed using elemental analysis, IR and 1H-NMR spectroscopy, and single crystal X-ray diffraction, revealing significant insights into their molecular structure and stability (Özer, Arslan, VanDerveer, & Külcü, 2009).
Application in Cutting Fluids
- Cutting Fluids Additives : A study investigated the reaction of fatty acids with ketones to produce hydroxy acids and unsaturated fatty acids, which showed promising antiwear and rust-inhibiting properties when tested as water-based cutting fluid additives. This research underscores the potential industrial application of compounds synthesized from cyclohexyl and naphthol derivatives (Watanabe, Fujita, Suga, & Sugahara, 1983).
Advanced Materials and Forensic Applications
- Photoluminescence and Forensic Applications : Research into azomethine-zinc(II) complexes of bis(salicylidene)cyclohexyl-1,2-diamino organic ligands has shown these compounds exhibit blue light emission with potential for flat panel display applications. Additionally, these compounds have demonstrated efficacy in latent fingerprint detection on smooth surfaces, highlighting their utility in forensic science (Srinivas, Vijayakumar, Mahadevan, Nagabhushana, & Naik, 2017).
properties
IUPAC Name |
N-(2-cyclohexyl-2-hydroxyethyl)naphthalene-1-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23NO2/c21-18(15-8-2-1-3-9-15)13-20-19(22)17-12-6-10-14-7-4-5-11-16(14)17/h4-7,10-12,15,18,21H,1-3,8-9,13H2,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JVEDAFLPQZWZGG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)C(CNC(=O)C2=CC=CC3=CC=CC=C32)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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